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For Researchers, Scientists, and Drug Development Professionals

Nitroethylene, the simplest nitroalkene, is a highly valuable and reactive intermediate in

organic synthesis, enabling the construction of complex molecules.[1][2] However, its utility is

matched by its significant hazardous properties, demanding meticulous handling and

adherence to stringent safety protocols. This guide provides an in-depth overview of the

essential precautions for the safe management of nitroethylene in a laboratory setting.

Core Properties and Hazards
Nitroethylene is a colorless to pale yellow liquid with a pungent odor.[3][4] Its high reactivity

stems from the electron-withdrawing nitro group, which makes the double bond highly

susceptible to nucleophilic attack and polymerization.[1][5] A summary of its key physical and

chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of
Nitroethylene
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Property Value Reference

Molecular Formula C₂H₃NO₂ [3][5]

Molar Mass 73.05 g/mol [5]

Appearance Colorless liquid [3][5]

Density 1.073 g/cm³ [5]

Melting Point -55 °C [5]

Boiling Point 98.5 °C [3][5]

Flash Point 23.2 °C [5]

Vapor Pressure 45.8 mmHg at 25°C [3][5]

Solubility in Water 78.9 g/L [5]

Solubility in Organic Solvents
Very soluble in ethanol,

acetone, and benzene
[5]

The primary hazards associated with nitroethylene are summarized in Table 2. It is a

flammable liquid and is suspected to be harmful if inhaled or ingested.[1][3] Furthermore, it is a

lachrymatory agent, causing irritation to the eyes, skin, and respiratory system.[3][4]

Table 2: Summary of Nitroethylene Hazards
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Hazard Description References

Flammability Flammable liquid and vapor. [1][3]

Toxicity

Suspected to be harmful if

inhaled or ingested. May

cause irritation to the skin,

eyes, and respiratory system.

Lachrymatory oil.

[1][3][4]

Reactivity

Highly reactive and can

polymerize violently, especially

in the presence of bases or

water. Can react violently with

strong oxidizers.

[1][4][5]

Instability

Decomposes at room

temperature but can be

stabilized in solution at low

temperatures.

[5]

Experimental Protocols: Safe Handling and
Management
Adherence to detailed and robust protocols is critical for the safe use of nitroethylene. The

following sections outline procedures for handling, storage, disposal, and emergency response.

General Handling Protocol
All manipulations of nitroethylene must be conducted in a well-ventilated chemical fume hood.

[6] A designated area for nitroethylene work should be established.

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a face shield are mandatory.[7]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. Gloves

must be inspected before use and disposed of after handling.[6][8]
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Body Protection: A flame-retardant lab coat, worn over personal clothing, is essential. For

larger quantities, a chemically resistant apron and sleeves should be considered.[6]

Respiratory Protection: Work must be performed in a certified chemical fume hood to prevent

inhalation of vapors.[6]

Handling Procedure:

Preparation: Before starting work, ensure that all necessary safety equipment, including a

spill kit and fire extinguisher, is readily accessible. The fume hood sash should be kept at the

lowest possible height.

Dispensing: Use a syringe or cannula for transferring nitroethylene to minimize exposure.

Avoid pouring.

Reaction Setup: Reactions involving nitroethylene should be conducted in a closed system

if possible. The reaction vessel should be placed in a secondary container.

Post-Handling: After use, all contaminated glassware and equipment must be

decontaminated. Wipe down the work area thoroughly. Wash hands and any exposed skin

immediately after handling.[7]
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General handling workflow for nitroethylene.

Storage Protocol
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Due to its instability, proper storage of nitroethylene is crucial to prevent decomposition and

polymerization.[5]

Temperature: Store in a refrigerator at -10 °C.[5][9]

Container: Keep in a tightly sealed, clearly labeled container.[8]

Inert Atmosphere: For long-term storage, storing under an inert atmosphere (e.g., argon or

nitrogen) is recommended.[8]

Stabilization: Nitroethylene is more stable as a dilute solution. A 10% solution in dry

benzene can be stored for up to six months when refrigerated.[4][9][10] The use of radical

inhibitors like t-butyl alcohol can further enhance stability.[1]

Incompatibilities: Store away from bases, strong oxidizing agents, and water.[1][4]

Disposal Protocol
All nitroethylene waste is considered hazardous and must be disposed of according to

institutional and local regulations.

Collection: Collect all nitroethylene-containing waste in a designated, labeled, and sealed

container.

Segregation: Do not mix nitroethylene waste with other waste streams unless explicitly

permitted.

Disposal: Contact your institution's environmental health and safety (EHS) office for proper

disposal procedures. This may involve incineration in a chemical incinerator equipped with

an afterburner and scrubber.[8]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Spill Response:

Evacuate: Evacuate all non-essential personnel from the immediate area.[8]
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Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, dry sand). Do not use combustible materials.

Collect: Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.[8]

Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

Large Spills: For large spills, evacuate the area and contact your institution's EHS or

emergency response team immediately.
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Decision-making workflow for a nitroethylene spill.

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[8]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b032686?utm_src=pdf-body-img
https://www.benchchem.com/product/b032686?utm_src=pdf-body
https://www.capotchem.com/doc/msds_3638-64-0.do
https://www.capotchem.com/doc/msds_3638-64-0.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8]

Conclusion
Nitroethylene is a potent and versatile reagent in chemical synthesis, but its hazardous nature

necessitates a comprehensive understanding and implementation of rigorous safety protocols.

By following the guidelines outlined in this document, researchers can mitigate the risks

associated with its handling and utilize this valuable compound in a safe and responsible

manner. Always consult your institution's specific safety policies and procedures before working

with nitroethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Risks: A Technical Guide to the Safe
Handling of Nitroethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032686#basic-handling-and-safety-precautions-for-
nitroethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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